4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C6H5ClN4/c1-3-9-5(7)4-2-8-11-6(4)10-3/h2H,1H3,(H,8,9,10,11)
• InChI Key: OWBUPPWTPDJDHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2)C(=N1)Cl
• Molecular Formula: C6H5ClN4
• DSSTOX Substance ID: DTXSID60609851
• Molecular Weight: 168.58 g/mol
• CAS RN: 30129-53-4

Description

4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine is a novel compound that was prepared by a rational and short two-step synthesis from commercially available ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate. It is a convenient intermediate for various disubstituted 1-methyl-1H-pyrazolo[3,4-d]pyrimidines, which may be of interest as substances with useful pharmacological properties.

Synthesis Analysis

The compound was synthesized via its precursor 6-(chloromethyl)-1-methyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one. The structure of the synthesized compounds was fully confirmed by elemental analysis, high-resolution mass-spectrometry, 1H, 13C-NMR, and IR spectroscopy.

Molecular Structure Analysis

The molecular structure of the compound was established by elemental analysis, high-resolution mass-spectrometry, 1H, 13C-NMR, and IR spectroscopy.

Chemical Reactions Analysis

The compound is a convenient intermediate for various disubstituted 1-methyl-1H-pyrazolo[3,4-d]pyrimidines.

Scientific Research Applications

Synthesis of Disubstituted 1-Methyl-1H-Pyrazolo[3,4-d]Pyrimidines

. .

Antitumor Activity

. Therefore, 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine, as a derivative of 1H-Pyrazolo[3,4-d]pyrimidine, may also exhibit antitumor activity.

Antiviral Activity

. This makes them potentially useful in the development of new antiviral drugs.

Analgesic Activity

. Therefore, 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine could potentially be used in the development of new pain relief medications.

Treatment of Erectile Dysfunction

. As a derivative of 1H-Pyrazolo[3,4-d]pyrimidine, 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine may also have potential applications in this area.

Treatment of Hyperuricemia and Prevention of Gout

. Therefore, 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine could potentially be used in the development of new treatments for these conditions.

Antibacterial Activity

. Therefore, 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine, as a derivative of 1H-Pyrazolo[3,4-d]pyrimidine, may also exhibit antibacterial activity.

Antiproliferative Activity

. Therefore, 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine, as a derivative of 1H-Pyrazolo[3,4-d]pyrimidine, may also exhibit antiproliferative activity.

Synthesis routes and methods

Procedure details

The resulting solution of 4,6-dichloro-2-methylpyrimidine-5-carbaldehyde was treated dropwise with a solution of anhydrous hydrazine (1101 μL, 35071 μmol) at −78° C. The mixture was stirred for 15 min, and then the cooling bath was removed and the mixture stirred at RT for 1 h. The mixture was concentrated and partitioned between water (110 mL) and EtOAc (110 mL). The organic layer was washed with saturated aqueous NaHCO3 (100 mL), separated, dried (MgSO4), treated with activated charcoal and filtered through a plug of silica, washing with EtOAc. The filtrate was concentrated and purified by flash chromatography on silica eluting with 5% acetone/DCM to 25% EtOAc/hexane. The residue was suspended in DCM (3 mL), cooled in a freezer, and filtered to give 4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine (330 mg, 5.86% yield) as a tan solid. 1H NMR (400 MHz, d6-DMSO) δ 14.25 (bs, 1H); 8.35 (s, 1H); 2.68 (s, 3H).